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Compound of Interest

Compound Name: 2-Fluoro-4,6-diiodoaniline

Cat. No.: B597224

In-Depth Technical Guide: 2-Fluoro-4,6-
diiodoaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-4,6-diiodoaniline, a
halogenated aniline derivative of interest in synthetic organic chemistry and drug discovery.
This document details its chemical identity, physicochemical properties, and a theoretical
synthetic pathway, adhering to stringent data presentation and visualization standards for a

scientific audience.

Chemical Identity and Properties

2-Fluoro-4,6-diiodoaniline is a substituted aromatic amine containing one fluorine and two
iodine atoms on the benzene ring. Its unique substitution pattern makes it a potentially valuable
building block for the synthesis of complex molecules.

Table 1: Physicochemical and ldentification Data for 2-Fluoro-4,6-diiodoaniline
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Property Value

CAS Number 1301739-25-2

Molecular Formula CeHaFI2N

Molecular Weight 362.91 g/mol

Appearance Brown solid

Purity (typical) 95% - 97%

Melting Point Data not available in cited sources
Boiling Point Data not available in cited sources
Solubility Data not available in cited sources

Molecular Structure

The molecular structure of 2-Fluoro-4,6-diiodoaniline consists of an aniline core with a

fluorine atom at the 2-position and iodine atoms at the 4- and 6-positions.

| F NH:2
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Caption: Molecular Structure of 2-Fluoro-4,6-diiodoaniline.

Experimental Protocols: A Theoretical Synthetic
Approach

While a specific, peer-reviewed synthesis protocol for 2-Fluoro-4,6-diiodoaniline is not readily
available in the public domain, a plausible synthetic route can be conceptualized based on
established organic chemistry principles, specifically electrophilic aromatic substitution. The
following theoretical protocol outlines a potential pathway starting from 2-fluoroaniline.

Logical Workflow for the Synthesis of 2-Fluoro-4,6-diiodoaniline

Purification:
Chromatography/Recrystallization

Final Product:
2-Fluoro-4,6-diiodoaniline

Step 1: Intermediate: Step 2:
Todination Mixture of mono- and di-iodo products Further Iodination

Click to download full resolution via product page

Caption: Theoretical workflow for the synthesis of 2-Fluoro-4,6-diiodoaniline.

Detailed Theoretical Methodology

Objective: To synthesize 2-Fluoro-4,6-diiodoaniline via the di-iodination of 2-fluoroaniline.
Materials:

2-Fluoroaniline

lodine (12)

An oxidizing agent (e.qg., nitric acid, hydrogen peroxide) or an iodine source such as N-

iodosuccinimide (NIS)

A suitable solvent (e.g., acetic acid, dichloromethane)
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» Sodium thiosulfate solution

» Sodium bicarbonate solution

e Brine

e Drying agent (e.g., anhydrous sodium sulfate)

« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2-fluoroaniline in a suitable solvent such as acetic acid.

 lodination: To the stirred solution, add a source of electrophilic iodine. This can be achieved
by:

o Adding molecular iodine (I2) along with an oxidizing agent to generate the iodonium ion
(I") in situ.

o Alternatively, using a milder iodinating agent like N-iodosuccinimide (NIS). The reaction
mixture is then typically heated to facilitate the electrophilic substitution. The progress of
the reaction should be monitored by thin-layer chromatography (TLC).

o Work-up:

o

After the reaction is complete (as indicated by TLC), the mixture is cooled to room
temperature.

[¢]

The reaction is quenched by the addition of an aqueous solution of sodium thiosulfate to
remove any unreacted iodine.

[¢]

The mixture is then neutralized with a saturated solution of sodium bicarbonate.

[e]

The aqueous layer is extracted with an organic solvent like dichloromethane.
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o The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and the solvent is removed under reduced pressure.

« Purification: The crude product, which may be a mixture of mono- and di-iodinated products,
is purified by column chromatography on silica gel using an appropriate eluent system (e.g.,
a gradient of hexane and ethyl acetate) to isolate the desired 2-Fluoro-4,6-diiodoaniline.
Further purification can be achieved by recrystallization.

Characterization: The structure and purity of the final product should be confirmed by analytical
techniques such as *H NMR, 3C NMR, and mass spectrometry.

Disclaimer: This is a theoretical protocol and has not been experimentally validated.
Appropriate safety precautions should be taken when handling all chemicals, and the reaction
should be performed in a well-ventilated fume hood.

 To cite this document: BenchChem. ["2-Fluoro-4,6-diiodoaniline CAS number and molecular
structure”]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597224#2-fluoro-4-6-diiodoaniline-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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